Cancer
  • MPT0B014
    MPT0B014
    • Cat. No.:
    • B593801
    • CAS No.:
    • 1215208-59-5
    • Molecular Formula:
    • C19H17NO4
    • Molecular Weight:
    • 323.3 g/mol
    Description
    has antineoplastic activity;  structure in first source
    - +
  • G244-LM
    G244-LM
    • Cat. No.:
    • B593813
    • CAS No.:
    • 1563007-08-8
    • Molecular Formula:
    • C18H22N4O3S2
    • Molecular Weight:
    • 406.519
    Description
    G244-LM is an inhibitor of Wnt signaling. It inhibits Wnt3a-induced signaling in HEK293 human and 10T1/2 mouse cells in a reporter assay. It also inhibits Wnt signaling and colony formation in COLO-320DM and SW4...
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  • SGC2085 hydrochloride
    SGC2085 hydrochloride
    • Cat. No.:
    • B593814
    • CAS No.:
    • 1821908-49-9
    • Molecular Formula:
    • C19H25ClN2O2
    • Molecular Weight:
    • 348.9 g/mol
    Description
    SGC2085 is an inhibitor of protein arginine methyltransferase 4 (PRMT4/CARM1;  IC50 = 50 nM). It is selective for PRMT4/CARM1 over PRMT8 at concentrations up to 50 µM and PRMT1, PRMT3, PRMT5, and PRMT7 up t...
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  • Glycocholic acid-d4
    Glycocholic acid-d4
    • Cat. No.:
    • B593818
    • CAS No.:
    • 1201918-15-1
    • Molecular Formula:
    • C26H43NO6
    • Molecular Weight:
    • 469.6 g/mol
    Description
    Glycocholic acid-d4 is intended for use as an internal standard for the quantification of glycocholic acid by GC- or LC-MS. Glycocholic acid is a glycine-conjugated form of the primary bile acid cholic acid and ...
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  • AZ82
    AZ82
    • Cat. No.:
    • B593823
    • CAS No.:
    • Molecular Formula:
    • C28H31F3N4O3S
    • Molecular Weight:
    • 560.6 g/mol
    Description
    AZ82 is a small molecule inhibitor of KIFC1/HSET, a kinesin-14 family protein that is important for assembling bipolar spindles in cancer cells containing supernumerary centrosomes. AZ82 binds to the KIFC1/micro...
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  • YMU1
    YMU1
    • Cat. No.:
    • B593839
    • CAS No.:
    • Molecular Formula:
    • C17H22N4O4S
    • Molecular Weight:
    • 378.4 g/mol
    Description
    YMU1 is an inhibitor of thymidylate kinase (TMPK;  IC50 = 610 nM). It is selective for thymidylate kinase over thymidine kinase 1. YMU1 (2 and 10 µM) reduces deoxythymidine triphosphate (dTTP) levels by 30-...
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  • Gefitinib-d6
    Gefitinib-d6
    • Cat. No.:
    • B593861
    • CAS No.:
    • Molecular Formula:
    • C22H24ClFN4O3
    • Molecular Weight:
    • 452.9 g/mol
    Description
    Gefitinib-d6 is intended for use as an internal standard for the quantification of gefitinib by GC- or LC-MS. Gefitinib is a selective EGFR-TK inhibitor that blocks the growth of GEO colon cancer, ZR-75-1 and MC...
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  • Lenalidomide-d5
    Lenalidomide-d5
    • Cat. No.:
    • B593863
    • CAS No.:
    • Molecular Formula:
    • C13H13N3O3
    • Molecular Weight:
    • 264.29 g/mol
    Description
    Lenalidomide-d5 is intended for use as an internal standard for the quantification of lenalidomide by GC- or LC-MS. Lenalidomide is related to thalidomide and, at 10 μM, alters gene expression and cell viability...
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  • 5-Hydroxyeicosatetraenoic Acid
    5-Hydroxyeicosatetraenoic Acid
    • Cat. No.:
    • B593933
    • CAS No.:
    • 330796-62-8
    • Molecular Formula:
    • C20H32O3
    • Molecular Weight:
    • 320.5 g/mol
    Description
    5(S)-HETE is a HETE having a (5S)-hydroxy group and (6E)-, (8Z)-, (11Z)- and (14Z)-double bonds. It has a role as a human metabolite and a mouse metabolite. It is functionally related to an icosa-6,8,11,14-tetra...
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  • Taccalonolide B
    Taccalonolide B
    • Cat. No.:
    • B595614
    • CAS No.:
    • 108885-69-4
    • Molecular Formula:
    • C34H44O13
    • Molecular Weight:
    • 660.7 g/mol
    Description
    Taccalonolide B has been reported in Tacca chantrieri and Tacca plantaginea with data available.
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